N-[4-(acetylamino)phenyl]decanamide

• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol
• IUPAC Name: N-(4-acetamidophenyl)decanamide
• InChI: InChI=1S/C18H28N2O2/c1-3-4-5-6-7-8-9-10-18(22)20-17-13-11-16(12-14-17)19-15(2)21/h11-14H,3-10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: RKZDPJAPGDKIPH-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC(=O)NC1=CC=C(C=C1)NC(=O)C

Description

N-[4-(acetylamino)phenyl]decanamide, also known as ADAM-10 inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied for its potential applications in treating various diseases, including cancer, Alzheimer's disease, and inflammation.

Mechanism of Action

N-[4-(acetylamino)phenyl]decanamide works by inhibiting the activity of N-[4-(acetylamino)phenyl]decanamide. This protein is responsible for cleaving various proteins, including amyloid precursor protein (APP) and Notch. By inhibiting N-[4-(acetylamino)phenyl]decanamide, N-[4-(acetylamino)phenyl]decanamide prevents the cleavage of these proteins, which can lead to the accumulation of toxic products and the progression of various diseases.
Biochemical and Physiological Effects:
N-[4-(acetylamino)phenyl]decanamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of N-[4-(acetylamino)phenyl]decanamide, leading to a reduction in the cleavage of various proteins. In vivo studies have also shown that N-[4-(acetylamino)phenyl]decanamide can reduce the progression of various diseases, including cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]decanamide has several advantages for lab experiments. It has a well-defined mechanism of action, which makes it easier to study. It is also relatively easy to synthesize, which makes it readily available for research. However, there are also limitations to its use in lab experiments. One of the main limitations is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-[4-(acetylamino)phenyl]decanamide. One potential area of research is the development of more potent N-[4-(acetylamino)phenyl]decanamide inhibitors. Another area of research is the study of the compound's potential applications in treating other diseases, such as inflammation and autoimmune disorders. Additionally, further studies are needed to better understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-[4-(acetylamino)phenyl]decanamide involves the reaction between 4-aminobenzoic acid and decanoyl chloride in the presence of triethylamine. The resulting compound is then acetylated to produce the final product. This synthesis method has been studied and optimized for its efficiency and yield.

Scientific Research Applications

N-[4-(acetylamino)phenyl]decanamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves its use as an N-[4-(acetylamino)phenyl]decanamide inhibitor. N-[4-(acetylamino)phenyl]decanamide is a protein that plays a crucial role in the progression of various diseases, including cancer and Alzheimer's disease. By inhibiting N-[4-(acetylamino)phenyl]decanamide, N-[4-(acetylamino)phenyl]decanamide has shown potential in slowing down the progression of these diseases.